Cas no 329267-59-6 (Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro-)

• Product Name: Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro-
• CAS No: 329267-59-6
• MF: C₈H₇I₂NO₂
• MW: 402.955626726151
• CID: 1454141
• Update Time: 2024-08-25

Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro-

• Inchi： 1S/C8H7I2NO2/c1-4-6(9)3-7(10)5(2)8(4)11(12)13/h3H,1-2H3
• InChI Key： ZJEQQNHJRBMDJI-UHFFFAOYSA-N
• SMILES： C1(I)=CC(I)=C(C)C([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 402.85571

Experimental Properties

• Density: 2.264±0.06 g/cm3(Predicted)
• Melting Point: 137.5-139 °C(Solv: ethanol (64-17-5))
• Boiling Point: 368.4±37.0 °C(Predicted)
• PSA: 43.14